Cas no 1388066-57-6 (O-(2-fluoro-5-methylphenyl)methylhydroxylamine)

• Product Name: O-(2-fluoro-5-methylphenyl)methylhydroxylamine
• CAS No: 1388066-57-6
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5888039
• PubChem ID: 83808202
• Update Time: 2025-10-31

O-(2-fluoro-5-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-fluoro-5-methylphenyl)methylhydroxylamine
• 1388066-57-6
• EN300-1844349
• O-[(2-fluoro-5-methylphenyl)methyl]hydroxylamine

• Inchi： 1S/C8H10FNO/c1-6-2-3-8(9)7(4-6)5-11-10/h2-4H,5,10H2,1H3
• InChI Key： CLKXHOBCAQUNTD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CON

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on O-(2-fluoro-5-methylphenyl)methylhydroxylamine

Professional Introduction to O-(2-fluoro-5-methylphenyl)methylhydroxylamine (CAS No. 1388066-57-6)

O-(2-fluoro-5-methylphenyl)methylhydroxylamine (CAS No. 1388066-57-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of innovative therapeutic agents. Its molecular structure, featuring a 2-fluoro-5-methylphenyl moiety linked to a methylhydroxylamine group, provides a versatile platform for further chemical modifications and biological evaluations.

The significance of this compound is underscored by its potential applications in medicinal chemistry. The presence of a fluorine atom at the 2-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug design. Furthermore, the hydroxylamine functionality introduces reactivity that can be exploited in the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. O-(2-fluoro-5-methylphenyl)methylhydroxylamine has emerged as a promising intermediate in this endeavor. Its incorporation into various pharmacophores has led to the discovery of several compounds with significant therapeutic potential. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The compound's structural features also make it a valuable tool for mechanistic studies in drug metabolism and pharmacokinetics. Researchers have leveraged its reactivity to investigate the pathways by which drugs are metabolized in vivo, providing insights that can inform the design of more effective and safer medications. Additionally, its role as a precursor in the synthesis of radiolabeled probes has been explored, particularly in positron emission tomography (PET) imaging studies.

One of the most compelling aspects of O-(2-fluoro-5-methylphenyl)methylhydroxylamine is its versatility in medicinal chemistry applications. The combination of fluorine substitution and hydroxylamine functionality allows for diverse chemical modifications, enabling researchers to fine-tune the properties of derived compounds. This adaptability has led to several patents and publications detailing novel synthetic routes and biological evaluations.

The compound's potential extends beyond oncology and inflammation; it has also shown promise in neurodegenerative disease research. The ability to modulate neurotransmitter activity with precise molecular targets is critical in addressing conditions such as Alzheimer's and Parkinson's diseases. Preclinical studies have indicated that derivatives of O-(2-fluoro-5-methylphenyl)methylhydroxylamine exhibit properties that could be beneficial in these contexts.

In conclusion, O-(2-fluoro-5-methylphenyl)methylhydroxylamine (CAS No. 1388066-57-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and broad applicability make it an indispensable tool for researchers striving to develop next-generation therapeutics. As scientific understanding continues to evolve, this compound is poised to play an even more prominent role in addressing some of the most pressing challenges in medicine today.